Cas no 627844-39-7 (3-(Ethylamino)carbonyl-1,2,2-trimethylcyclopentanecarboxylic Acid)

• Product Name: 3-(Ethylamino)carbonyl-1,2,2-trimethylcyclopentanecarboxylic Acid
• CAS No: 627844-39-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 875733
• Update Time: 2026-04-29

3-(Ethylamino)carbonyl-1,2,2-trimethylcyclopentanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Ethylcarbamoyl)-1,2,2-trimethylcyclopentanecarboxylic acid
• 3-(ethylcarbamoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• 3-[(ethylamino)carbonyl]-1,2,2-trimethylcyclopentanecarboxylic acid(SALTDATA: FREE)
• 3-[(Ethylamino)carbonyl]-1,2,2-trimethylcyclo-pentanecarboxylic acid
• 3-[(ETHYLAMINO)CARBONYL]-1,2,2-TRIMETHYLCYCLOPENTANECARBOXYLIC ACID
• AC1NRL58
• AG-G-31217
• Ambcb9071809
• CTK5B6006
• MolPort-000-279-435
• 3-(Ethylamino)carbonyl-1,2,2-trimethylcyclopentanecarboxylic Acid

• Inchi： InChI=1S/C12H21NO3/c1-5-13-9(14)8-6-7-12(4,10(15)16)11(8,2)3/h8H,5-7H2,1-4H3,(H,13,14)(H,15,16)
• InChI Key： KUBXPGRPHGZSAH-UHFFFAOYSA-N
• SMILES： CCNC(C1CCC(C(O)=O)(C1(C)C)C)=O

Computed Properties

• Exact Mass: 227.15200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 66.40000
• LogP: 2.04050

Additional information on 3-(Ethylamino)carbonyl-1,2,2-trimethylcyclopentanecarboxylic Acid

Recent Advances in the Study of 3-(Ethylamino)carbonyl-1,2,2-trimethylcyclopentanecarboxylic Acid (CAS: 627844-39-7)

3-(Ethylamino)carbonyl-1,2,2-trimethylcyclopentanecarboxylic Acid (CAS: 627844-39-7) is a cyclopentane derivative that has garnered significant interest in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and mechanisms of action, highlighting its promise as a lead compound for drug development.

The compound's structure features a cyclopentane core with a carboxylic acid group and an ethylamino carbonyl substituent, which contributes to its bioactivity. Researchers have explored its role as a modulator of various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. Recent synthetic methodologies have improved the yield and purity of 627844-39-7, facilitating further pharmacological evaluations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-(Ethylamino)carbonyl-1,2,2-trimethylcyclopentanecarboxylic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and in vitro assays to elucidate the compound's binding affinity and selectivity, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate with reduced gastrointestinal side effects.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's ability to modulate the activity of G-protein-coupled receptors (GPCRs), particularly those involved in metabolic disorders. The study employed high-throughput screening and functional assays to identify 627844-39-7 as a promising scaffold for developing novel antidiabetic agents.

Ongoing research is also exploring the compound's potential in oncology. Preliminary data from cell-based assays indicate that 3-(Ethylamino)carbonyl-1,2,2-trimethylcyclopentanecarboxylic acid may interfere with signaling pathways critical for cancer cell proliferation, such as the PI3K/Akt/mTOR axis. These findings are currently under further validation in animal models.

In summary, 3-(Ethylamino)carbonyl-1,2,2-trimethylcyclopentanecarboxylic acid (CAS: 627844-39-7) represents a versatile and promising compound in drug discovery. Its multifaceted pharmacological profile, coupled with advancements in synthetic chemistry, positions it as a valuable candidate for developing therapeutics targeting inflammation, metabolic diseases, and cancer. Future studies are expected to delve deeper into its mechanistic insights and translational potential.